Cas no 2649083-19-0 (2-chloro-3-(2-isocyanatopropan-2-yl)pyridine)

• Product Name: 2-chloro-3-(2-isocyanatopropan-2-yl)pyridine
• CAS No: 2649083-19-0
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 6135661
• PubChem ID: 165657591
• Update Time: 2025-05-19

2-chloro-3-(2-isocyanatopropan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(2-isocyanatopropan-2-yl)pyridine
• 2649083-19-0
• EN300-1976820

• Inchi： 1S/C9H9ClN2O/c1-9(2,12-6-13)7-4-3-5-11-8(7)10/h3-5H,1-2H3
• InChI Key： LRGUUUMGBHRZSW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 196.0403406g/mol
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-chloro-3-(2-isocyanatopropan-2-yl)pyridine

Introduction to 2-chloro-3-(2-isocyanatopropan-2-yl)pyridine (CAS No. 2649083-19-0)

2-chloro-3-(2-isocyanatopropan-2-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2649083-19-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in synthetic chemistry. The presence of both a chloro substituent and an isocyanate functional group makes this molecule a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel drugs and crop protection agents.

The structural features of 2-chloro-3-(2-isocyanatopropan-2-yl)pyridine contribute to its reactivity and make it a valuable building block in organic synthesis. The chloro group, attached to the pyridine ring at the 2-position, enhances electrophilic substitution reactions, while the isocyanate group at the 3-position allows for further functionalization through nucleophilic addition reactions. This dual functionality makes the compound particularly useful in constructing heterocyclic scaffolds that are prevalent in many biologically active compounds.

In recent years, there has been a growing interest in pyridine derivatives due to their potential applications in medicinal chemistry. The pyridine core is a common motif in many pharmacologically active agents, including antiviral, antibacterial, and anticancer drugs. The specific substitution pattern of 2-chloro-3-(2-isocyanatopropan-2-yl)pyridine positions it as a key intermediate in the synthesis of such compounds. For instance, researchers have explored its use in generating pyridine-based peptidomimetics, which mimic the structure and function of natural peptides while offering improved pharmacokinetic properties.

One of the most promising applications of 2-chloro-3-(2-isocyanatopropan-2-yl)pyridine lies in its role as a precursor for the synthesis of bioactive molecules. The isocyanate group can react with amines to form urea derivatives, which are known for their wide range of biological activities. These urea-linked pyridine compounds have shown potential in modulating various biological pathways, making them attractive candidates for drug development. Additionally, the chloro group can be further functionalized through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional aryl or heteroaryl groups into the molecule.

Recent studies have highlighted the utility of 2-chloro-3-(2-isocyanatopropan-2-yl)pyridine in designing novel agrochemicals. Pyridine derivatives are well-documented for their efficacy as herbicides, fungicides, and insecticides. The structural diversity offered by this compound allows chemists to fine-tune its properties to target specific pests or plant pathogens. For example, modifications at the isocyanate group can alter the lipophilicity and bioavailability of the resulting compounds, enhancing their efficacy as crop protection agents.

The synthesis of 2-chloro-3-(2-isocyanatopropan-2-yl)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of pyridine derivatives followed by reaction with propargyl isocyanate or its equivalents. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability. These synthetic strategies underscore the importance of this compound as a synthetic intermediate in industrial and academic research settings.

The safety and handling of 2-chloro-3-(2-isocyanatopropan-2-yl)pyridine must be carefully considered due to its reactive functional groups. While it does not fall under any hazardous classification that restricts its use in research or industrial applications, appropriate precautions should be taken to prevent exposure during synthesis and handling. Standard laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are essential when working with this compound.

In conclusion,2-chloro-3-(2-isocyanatopropan-2-yl)pyridine (CAS No. 2649083-19-0) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for researchers seeking to develop novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly critical role in addressing global challenges related to health and agriculture.